Cas no 66757-27-5 (2-Palmitoyl-sn-glycero-3-phosphocholine)

2-Palmitoyl-sn-glycero-3-phosphocholine is a synthetic lysophospholipid and a key component of pulmonary surfactant, widely used in biochemical and pharmaceutical research. Its well-defined structure, featuring a saturated 16-carbon palmitoyl chain at the sn-1 position and a phosphocholine headgroup, ensures consistency in membrane studies and drug delivery applications. This compound exhibits excellent stability and amphiphilic properties, making it valuable for liposome formulation, biomembrane modeling, and surfactant replacement therapies. Its high purity and reproducibility support precise experimental outcomes, while its role in modulating membrane fluidity and permeability underscores its utility in biophysical and biomedical research.

2-Palmitoyl-sn-glycero-3-phosphocholine structure

66757-27-5 structure

Product Name:2-Palmitoyl-sn-glycero-3-phosphocholine

CAS No:66757-27-5

MF:C₂₄H₅₀NO₇P

MW:495.630069255829

CID:1061379

PubChem ID:15061532

Update Time:2025-10-24

2-Palmitoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

- 2-Palmitoyl-sn-glycero-3-phosphocholine
- 2-Palmitoyl-sn-glyce
- [(2R)-2-hexadecanoyloxy-3-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
- DTXSID20567685
- (2R)-3-hydroxy-2-(palmitoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
- 3,5,8-Trioxa-4-phosphatetracosan-1-aminium, 4-hydroxy-7-(hydroxymethyl)-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (R)-
- Q27145730
- PC(0:0/16:0)
- (R)-3-Hydroxy-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
- 66757-27-5
- 2-palmitoyllysophosphatidylcholine
- LysoPC(0:0/16:0)
- LPC(0:0/16:0)
- CHEBI:76078
- SCHEMBL5058577
- (2R)-2-(hexadecanoyloxy)-3-hydroxypropyl 2-(trimethylazaniumyl)ethyl phosphate
- LMGP01050074
- 2-hexadecanoyl-sn-glycero-3-phosphocholine
- DB-251634
- (7R)-4-Hydroxy-7-(hydroxymethyl)-N,N,N-trimethyl-9-oxo-3,5,8-trioxa-4-phosphatetracosan-1-aminium 4-Oxide;
- Inchi： 1S/C24H50NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24(27)32-23(21-26)22-31-33(28,29)30-20-19-25(2,3)4/h23,26H,5-22H2,1-4H3/t23-/m1/s1
- InChI Key： NEGQHKSYEYVFTD-HSZRJFAPSA-N
- SMILES： P(=O)([O-])(OC[C@@H](CO)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

Exact Mass: 495.33200
Monoisotopic Mass: 495.33248993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 24
Complexity: 517
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 105Å²

Experimental Properties

PSA: 114.93000
LogP: 5.64980

2-Palmitoyl-sn-glycero-3-phosphocholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P157350-10mg	2-Palmitoyl-sn-glycero-3-phosphocholine	66757-27-5		10mg	$ 1748.00	2023-09-06
A2B Chem LLC	AH17092-1mg	2-PalMitoyl-sn-glycero-3-phosphocholine	66757-27-5		1mg	$667.00	2024-04-19

2-Palmitoyl-sn-glycero-3-phosphocholine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Lysophosphatidylcholines

Additional information on 2-Palmitoyl-sn-glycero-3-phosphocholine

Comprehensive Overview of 2-Palmitoyl-sn-glycero-3-phosphocholine (CAS No. 66757-27-5): Properties, Applications, and Research Insights

2-Palmitoyl-sn-glycero-3-phosphocholine (CAS No. 66757-27-5), a critical lysophospholipid, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and functional versatility. This compound, often abbreviated as lyso-PC 16:0, belongs to the glycerophosphocholine family and plays a pivotal role in cellular signaling, membrane dynamics, and lipid metabolism. Its molecular structure features a single palmitoyl chain attached to the sn-2 position of the glycerol backbone, distinguishing it from other phospholipids like phosphatidylcholine.

In recent years, the demand for high-purity lipids such as 2-Palmitoyl-sn-glycero-3-phosphocholine has surged, driven by advancements in drug delivery systems, nanotechnology, and cosmetic formulations. Researchers and manufacturers frequently search for terms like "lyso-PC solubility," "phospholipid stability," and "lysophospholipid applications," reflecting the compound's relevance in cutting-edge science. Its amphiphilic nature enables it to act as an emulsifier or a structural component in liposomes, making it invaluable for targeted therapies and nutraceutical development.

The synthesis and characterization of CAS No. 66757-27-5 involve sophisticated techniques such as mass spectrometry and nuclear magnetic resonance (NMR). Analytical data reveal its optimal performance in pH-sensitive formulations, a feature exploited in controlled-release drug delivery. Notably, its compatibility with biodegradable polymers has spurred innovations in tissue engineering, addressing user queries like "phospholipids in regenerative medicine."

From a commercial perspective, 2-Palmitoyl-sn-glycero-3-phosphocholine is classified as a non-toxic, bio-based material, aligning with the global shift toward sustainable chemistry. Its applications extend to cosmeceuticals, where it enhances skin barrier function—a hot topic in searches like "lipid restoration for aging skin." Furthermore, its role in modulating inflammatory pathways has been explored in preclinical studies, linking it to trending keywords such as "anti-inflammatory lipids."

Quality control of 66757-27-5 adheres to stringent GMP standards, ensuring batch-to-batch consistency for industrial use. As interest grows in personalized medicine, this compound's utility in lipidomics profiling and diagnostic assays continues to expand. Future research may focus on its synergy with omega-3 fatty acids or antioxidants, topics frequently queried in biomedical databases.

In summary, 2-Palmitoyl-sn-glycero-3-phosphocholine (CAS No. 66757-27-5) exemplifies the intersection of chemistry and biology, offering solutions for healthcare, biomaterials, and green technology. Its multifaceted applications underscore why it remains a focal point for both academic and industrial stakeholders.